Cas no 121606-18-6 (1H-Naphtho[2,1-b]pyran-1-one,3-ethenyldodecahydro-5,6,10b-trihydroxy-3,4a,7,7,10a-pentamethyl-,(3R,4aR,5S,6S,6aS,10aS,10bS)-)
121606-18-6 structure
Product Name:1H-Naphtho[2,1-b]pyran-1-one,3-ethenyldodecahydro-5,6,10b-trihydroxy-3,4a,7,7,10a-pentamethyl-,(3R,4aR,5S,6S,6aS,10aS,10bS)-
CAS No:121606-18-6
MF:C20H32O5
MW:352.465086936951
CID:133367
PubChem ID:14219442
Update Time:2025-04-19
1H-Naphtho[2,1-b]pyran-1-one,3-ethenyldodecahydro-5,6,10b-trihydroxy-3,4a,7,7,10a-pentamethyl-,(3R,4aR,5S,6S,6aS,10aS,10bS)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Naphtho[2,1-b]pyran-1-one,3-ethenyldodecahydro-5,6,10b-trihydroxy-3,4a,7,7,10a-pentamethyl-,(3R,4aR,5S,6S,6aS,10aS,10bS)-
- (3R,4aR,5S,6S,6aS,10aS,10bS)-3-ethenyl-5,6,10b-trihydroxy-3,4a,7,7,10a-pentamethyl-5,6,6a,8,9,10-hexahydro-2H-benzo[f]chromen-1-one
- 1H-Naphtho[2,1-b]pyran-1-one,3-ethenyldodecahydro-5,6,10b-trihydroxy-3,4a,7,7,10a-pentamethyl-...
- 6beta,7beta,9alpha-Trihydroxy-8,13-epoxy-labd-14-en-11-one
- 7-deacetyl-1-deoxyforskolin
- 7-Deacetyl-1-deoxyforskolin from Coleus forskohlii
- A,7
- A,9
- A-Trihydroxy-8,13-epoxy-labd-14-en-11-one
- D3792_FLUKA
- SureCN9736718
- 6β,7β,9α-trihydroxy-8,13-epoxy-labd-14-en-11-one
- 6BETA,7BETA,ALPHA-TRIHYDROXY-8,13-EPOXY-LABD-14-EN-11-ONE
- (3R,6aα)-3α-Ethenyldodecahydro-5β,6β,10bα-trihydroxy-3,4aβ,7,7,10aβ-pentamethyl-1H-naphtho[2,1-b]pyran-1-one
- (3R,4aR,5S,6S,6aS,10aS,10bS)-3-Ethenyl-5,6,10b-trihydroxy-3,4a,7,7,10a-pentamethyldodecahydro-1H-naphtho[2,1-b]pyran-1-one
- J-004546
- DTXSID30557532
- 7-Deacetyl-1-deoxyforskolin from Coleus forskohlii, >=95%
- SCHEMBL9736718
- 121606-18-6
-
- Inchi: 1S/C20H32O5/c1-7-17(4)11-12(21)20(24)18(5)10-8-9-16(2,3)14(18)13(22)15(23)19(20,6)25-17/h7,13-15,22-24H,1,8-11H2,2-6H3/t13-,14-,15-,17-,18-,19+,20-/m0/s1
- InChI Key: BEXJRVNGEWHUJR-FTFGDVISSA-N
- SMILES: O1[C@](C=C)(C)CC([C@]2([C@@]1(C)[C@H]([C@H]([C@H]1C(C)(C)CCC[C@@]12C)O)O)O)=O
Computed Properties
- Exact Mass: 352.22497412g/mol
- Monoisotopic Mass: 352.22497412g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 1
- Complexity: 615
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 87Ų
Experimental Properties
- Density: 1.211
- Boiling Point: 473.2°C at 760 mmHg
- Flash Point: 159.8°C
- Refractive Index: 1.577
- PSA: 86.99000
- LogP: 1.97830
1H-Naphtho[2,1-b]pyran-1-one,3-ethenyldodecahydro-5,6,10b-trihydroxy-3,4a,7,7,10a-pentamethyl-,(3R,4aR,5S,6S,6aS,10aS,10bS)- Security Information
- WGK Germany:3
- Storage Condition:−20°C
1H-Naphtho[2,1-b]pyran-1-one,3-ethenyldodecahydro-5,6,10b-trihydroxy-3,4a,7,7,10a-pentamethyl-,(3R,4aR,5S,6S,6aS,10aS,10bS)- Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
121606-18-6 (1H-Naphtho[2,1-b]pyran-1-one,3-ethenyldodecahydro-5,6,10b-trihydroxy-3,4a,7,7,10a-pentamethyl-,(3R,4aR,5S,6S,6aS,10aS,10bS)-) Related Products
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